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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the tropylium-catalyzed O-

H insertion reaction of diazoesters with carboxylic acids and alcohols. This metal-free catalytic

method offers an efficient and environmentally benign alternative to traditional transition-metal-

catalyzed O-H functionalization reactions, yielding α-alkoxy and α-acyloxy esters, respectively.

[1][2][3]

Introduction
The tropylium ion, a non-benzenoid aromatic carbocation, has emerged as a potent organic

Lewis acid catalyst.[1][2][4] Its ability to activate diazo compounds facilitates the insertion of the

resulting carbene into O-H bonds under mild conditions.[1][2] This protocol is applicable to a

broad range of diazoalkanes and carboxylic acids, including aromatic, heteroaromatic, and

aliphatic substrates, affording excellent yields.[1][2][5] The reaction is characterized by its

simplicity, short reaction times, and tolerance to various functional groups.[1]

Reaction Principle
The tropylium ion catalyzes the decomposition of a diazoester to form a reactive intermediate.

This intermediate then undergoes an O-H insertion reaction with a carboxylic acid or an

alcohol. Computational studies suggest the reaction proceeds through a unique homoaromatic

intermediate formed between the tropylium ion and the diazoester, which is the lowest energy

pathway.[6][7][8][9]
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Experimental Protocols
General Procedure for Tropylium-Catalyzed O-H
Insertion with Carboxylic Acids
A general experimental protocol is as follows: To a solution of the carboxylic acid (0.6 mmol, 1.2

equiv) in dichloromethane (1.0 mL) is added the diazoester (0.5 mmol, 1.0 equiv) and tropylium

tetrafluoroborate (10 mol%). The resulting mixture is stirred at room temperature. Upon

completion of the reaction (monitored by TLC), the solvent is removed under reduced pressure,

and the residue is purified by column chromatography on silica gel to afford the desired α-

acyloxy ester.[2]

General Procedure for Tropylium-Catalyzed O-H
Insertion with Alcohols
A similar procedure can be adapted for reactions with alcohols. To a solution of the alcohol (0.6

mmol, 1.2 equiv) in dichloromethane (1.0 mL) is added the diazoester (0.5 mmol, 1.0 equiv)

and tropylium tetrafluoroborate (10 mol%). The reaction is stirred at room temperature and

monitored by TLC. After completion, the solvent is evaporated, and the product is purified by

column chromatography.

Data Presentation
Table 1: Tropylium-Catalyzed O-H Insertion of Methyl
Phenyldiazoacetate with Various Carboxylic Acids
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Entry Carboxylic Acid Product Yield (%)

1 Benzoic acid

Methyl 2-

(benzoyloxy)-2-

phenylacetate

97

2
4-Methoxybenzoic

acid

Methyl 2-((4-

methoxybenzoyl)oxy)-

2-phenylacetate

99

3 4-Nitrobenzoic acid

Methyl 2-((4-

nitrobenzoyl)oxy)-2-

phenylacetate

95

4

4-

(Trifluoromethyl)benzo

ic acid

Methyl 2-phenyl-2-((4-

(trifluoromethyl)benzo

yl)oxy)acetate

91

5 2-Naphthoic acid

Methyl 2-((2-

naphthoyl)oxy)-2-

phenylacetate

93

6 Acetic acid
Methyl 2-acetoxy-2-

phenylacetate
75

7 Pivalic acid
Methyl 2-phenyl-2-

(pivaloyloxy)acetate
68

Reaction conditions: Carboxylic acid (1.2 equiv), methyl phenyldiazoacetate (1.0 equiv),

tropylium tetrafluoroborate (10 mol%), CH₂Cl₂ (0.5 M), room temperature.

Table 2: Substrate Scope of Diazoesters in Tropylium-
Catalyzed O-H Insertion with Benzoic Acid
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Entry Diazoester Product Yield (%)

1
Methyl

phenyldiazoacetate

Methyl 2-

(benzoyloxy)-2-

phenylacetate

97

2
Ethyl

phenyldiazoacetate

Ethyl 2-

(benzoyloxy)-2-

phenylacetate

96

3

Methyl (4-

methoxyphenyl)diazoa

cetate

Methyl 2-

(benzoyloxy)-2-(4-

methoxyphenyl)acetat

e

98

4

Methyl (4-

chlorophenyl)diazoace

tate

Methyl 2-

(benzoyloxy)-2-(4-

chlorophenyl)acetate

94

Reaction conditions: Benzoic acid (1.2 equiv), diazoester (1.0 equiv), tropylium

tetrafluoroborate (10 mol%), CH₂Cl₂ (0.5 M), room temperature.

Visualizations
Experimental Workflow
Caption: Experimental workflow for tropylium-catalyzed O-H insertion.

Catalytic Cycle
Caption: Proposed catalytic cycle for O-H insertion.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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